Cas no 1482433-67-9 (3-(2-chloro-4-fluorophenyl)methylpyrrolidin-3-ol)

• Product Name: 3-(2-chloro-4-fluorophenyl)methylpyrrolidin-3-ol
• CAS No: 1482433-67-9
• MF: C₁₁H₁₃ClFNO
• MW: 229.678425550461
• CID: 6366097
• PubChem ID: 65146002
• Update Time: 2025-10-29

3-(2-chloro-4-fluorophenyl)methylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloro-4-fluorophenyl)methylpyrrolidin-3-ol
• 3-Pyrrolidinol, 3-[(2-chloro-4-fluorophenyl)methyl]-
• EN300-1966987
• 3-[(2-chloro-4-fluorophenyl)methyl]pyrrolidin-3-ol
• 3-(2-Chloro-4-fluorobenzyl)pyrrolidin-3-ol
• 1482433-67-9
• AKOS014479569
• CS-0353515

• Inchi： 1S/C11H13ClFNO/c12-10-5-9(13)2-1-8(10)6-11(15)3-4-14-7-11/h1-2,5,14-15H,3-4,6-7H2
• InChI Key： UBTALXZKMSHMRU-UHFFFAOYSA-N
• SMILES： N1CCC(CC2=CC=C(F)C=C2Cl)(O)C1

Computed Properties

• Exact Mass: 229.0669699g/mol
• Monoisotopic Mass: 229.0669699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.315±0.06 g/cm3(Predicted)
• Boiling Point: 345.1±37.0 °C(Predicted)
• pka: 14.28±0.20(Predicted)

Additional information on 3-(2-chloro-4-fluorophenyl)methylpyrrolidin-3-ol

3-(2-Chloro-4-Fluorophenyl)methylpyrrolidin-3-ol: A Comprehensive Overview

The compound 3-(2-chloro-4-fluorophenyl)methylpyrrolidin-3-ol, with the CAS number 1482433-67-9, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and drug discovery. This compound belongs to the class of pyrrolidinols, which are five-membered cyclic secondary alcohols. The presence of a substituted phenyl group attached to the pyrrolidine ring introduces unique electronic and steric properties, making it a valuable substrate for various chemical transformations and biological evaluations.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3-(2-chloro-4-fluorophenyl)methylpyrrolidin-3-ol. Researchers have employed methodologies such as palladium-catalyzed cross-coupling reactions and asymmetric catalysis to construct this molecule with high enantioselectivity. These techniques not only enhance the purity of the compound but also facilitate its application in chiral recognition studies and enantioselective drug design.

The pharmacological profile of 3-(2-chloro-4-fluorophenyl)methylpyrrolidin-3-ol has been extensively investigated in recent years. Studies have demonstrated its potential as a ligand for G-protein coupled receptors (GPCRs), particularly in modulating serotoninergic pathways. This activity makes it a promising candidate for the development of novel therapeutics targeting neurological disorders such as anxiety, depression, and neurodegenerative diseases.

In addition to its pharmacological applications, 3-(2-chloro-4-fluorophenyl)methylpyrrolidin-3-ol has found utility in materials science. Its ability to form stable metal complexes has led to its exploration as a chelating agent in coordination chemistry. Recent research highlights its role in enhancing the catalytic activity of transition metal catalysts, particularly in asymmetric hydrogenation reactions.

The environmental impact and biodegradation of 1482433-67-9 have also been subjects of recent studies. Researchers have evaluated its persistence in various environmental matrices and assessed its potential risks to aquatic life. These studies are crucial for ensuring the safe handling and disposal of this compound during industrial processes.

In conclusion, 3-(2-chloro-4-fluorophenyl)methylpyrrolidin-3-ol, with CAS number 1482433-67-9, stands out as a versatile molecule with applications spanning multiple disciplines. Its unique chemical properties, coupled with advancements in synthetic and analytical techniques, continue to unlock new opportunities for its utilization in both academic research and industrial applications.